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Compound of Interest

Compound Name: C.l. Direct Red 10
CAS No.: 2429-70-1
Cat. No.: B1197060
Get Quote
. J

Topic: Improving light fastness of Direct Red 10 (C.l. 22145) on cotton fabrics Ticket ID: DR10-
LF-OPT-001 Assigned Specialist: Senior Application Scientist, Textile Chemistry Division[1]

Executive Summary & Mechanism of Failure

User Question:Why does Direct Red 10 fade so rapidly on cotton compared to other dye
classes, and what is the chemical basis for this failure?

Technical Insight: Direct Red 10 (C.I. 22145) is a disazo dye.[1][2] Its poor light fastness
(typically ISO 1-2) is an intrinsic property of its chemical structure and its physical state within
the cellulose matrix.[1]

e The Aggregation Factor: Unlike vat or reactive dyes, direct dyes rely on hydrogen bonding
and Van der Waals forces. In the fiber, they often exist in a monomolecular or small
aggregate state. These small states are highly accessible to oxygen and moisture,
accelerating degradation.

o The Photochemical Pathway: The primary mechanism of fading on cotton (cellulose) is
Photo-oxidation.
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o Upon UV absorption, the dye molecule enters an excited singlet state (

) and then crosses to a triplet state (
)-[1]

o Energy transfer to atmospheric oxygen (

) generates highly reactive Singlet Oxygen (
)[1]

o Singlet oxygen attacks the azo linkage (-N=N-), causing cleavage.[1] This destroys the
chromophore, resulting in loss of color.

Visualization: Photodegradation Mechanism

Click to download full resolution via product page

Caption: Figure 1.[1][3] The photo-oxidative pathway where UV energy converts atmospheric
oxygen into singlet oxygen, which cleaves the azo bond of Direct Red 10.

Experimental Protocols: The "How-To"

User Question:What is the most effective protocol to improve light fastness without ruining the
fabric handle?

Solution: The industry standard is a dual-action approach: Cationic Fixation combined with UV
Absorbers.[1]

Protocol A: Cationic Fixation (After-treatment)
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This method creates a larger, less soluble dye-fixative complex inside the fiber, reducing the
dye's mobility and reactivity.[1]

Reagents:

» Polycationic Fixing Agent: (e.g., polyamine or dicyandiamide-formaldehyde condensate).[1]
o Acetic Acid: To adjust pH.[1]

Workflow:

» Bath Setup: Fill bath with water at 40°C.

e pH Adjustment: Adjust pH to 5.5-6.0 using Acetic Acid. Why? Cationic agents are most
stable and active in slightly acidic conditions.

e Dosage: Add 2.0% — 4.0% (o.w.f - on weight of fabric) of Cationic Fixing Agent.[1]
e Ramp: Raise temperature to 60°C at 2°C/min.
e Dwell: Hold for 20—-30 minutes.

» Rinse: Drop bath and rinse with cold water.[1]

Protocol B: UV Absorber Application

Benzotriazole-based UV absorbers act as photon sinks, dissipating UV energy as harmless
heat before it excites the dye.

Workflow:
e Dosage: 1.0% — 3.0% (o.w.f) UV Absorber (Water-dispersible).[1]

» Application: Can be applied simultaneously with the cationic fixing agent if compatible (check
compatibility test below), or in a separate bath following the same parameters as Protocol A.

Visualization: Optimization Workflow
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Caption: Figure 2. Step-by-step after-treatment process for stabilizing Direct Red 10 on
cellulose.

Data Summary: Expected Improvements

The following table summarizes expected gains based on standard 1ISO 105-B02 (Xenon Arc)
testing.
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Dual
Untreated Cationic UV Absorber .
Parameter o Treatment (Fix
DR10 Fixative Only Only
+ UV)
Light Fastness 3.4
(Blue Wool 1-2 (Poor) 2-3 2-3
(Moderate/Good)
Scale)
Wash Fastness 2 (Poor) 4 (Good) 2 4 (Good)
Shade Change N/A Slight Bluing None Slight Bluing
Hand Feel Soft Slightly Stiff Soft Slightly Stiff

Troubleshooting & FAQs

Q1: My fabric turned a duller, bluer red after adding the fixing agent. Why? A: This is a
Bathochromic Shift.[1]

o Cause: The cationic agent causes the dye molecules to aggregate (clump) on the fiber
surface. Larger aggregates absorb light at longer wavelengths (shifting red toward
blue/purple).[1]

o Fix: Reduce the concentration of the fixing agent. Ensure the fixing agent is "dye-protective"
type (non-formaldehyde based agents often have less impact on shade).[1]

Q2: | see white precipitates in the bath when mixing the UV absorber and fixing agent. A: You
have an Anionic-Cationic Incompatibility.

o Cause: Many UV absorbers are anionic (negatively charged) dispersions.[1] If you mix them
with a cationic (positively charged) fixing agent, they neutralize each other and precipitate.[1]

o Fix:
o Use a Cationic UV absorber.[1][4]

o Or, apply them in two separate baths (UV absorber first, then Cationic Fixative).[1]
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Q3: The rubbing fastness (crocking) decreased after treatment. A: This indicates Surface
Deposition.[1]

o Cause: The complex formed too quickly in the bath rather than inside the fiber, depositing on
the surface.

e Fix:
o Ensure the fabric is thoroughly rinsed before after-treatment to remove unfixed dye.[1]
o Slow down the reaction by ramping the temperature more slowly.

Q4: Can | use Nanoparticles (ZnO/TiO2)? A: Yes, but with caution.

e Risk:[1] While ZnO/TiO2 block UV, they are also photocatalysts.[1] If in direct contact with the
dye under moisture, they can actually accelerate fading via radical generation [4].

e Protocol: Use a binder to coat the nanoparticles over the dyed fabric, creating a physical
shield that does not directly touch the dye molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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